Cas no 100959-37-3 (Benzenesulfonic acid, 2,5-diamino-4-methyl-)
100959-37-3 structure
Product Name:Benzenesulfonic acid, 2,5-diamino-4-methyl-
CAS No:100959-37-3
MF:C7H10N2O3S
MW:202.230900287628
CID:1127471
Update Time:2024-07-27
Benzenesulfonic acid, 2,5-diamino-4-methyl- Chemical and Physical Properties
Names and Identifiers
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- Benzenesulfonic acid, 2,5-diamino-4-methyl-
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- Inchi: 1S/C7H10N2O3S/c1-4-2-6(9)7(3-5(4)8)13(10,11)12/h2-3H,8-9H2,1H3,(H,10,11,12)
- InChI Key: UWQNVSVKVKKKOC-UHFFFAOYSA-N
- SMILES: C1(S(O)(=O)=O)=CC(N)=C(C)C=C1N
Computed Properties
- Exact Mass: 202.0413
Experimental Properties
- Density: 1.520±0.06 g/cm3(Predicted)
- PSA: 106.41
- pka: 5.02±0.10(Predicted)
Benzenesulfonic acid, 2,5-diamino-4-methyl- Related Literature
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
100959-37-3 (Benzenesulfonic acid, 2,5-diamino-4-methyl-) Related Products
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